![molecular formula C9H7FN2O2 B6493757 [5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanol CAS No. 1314972-63-8](/img/structure/B6493757.png)
[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanol
Description
5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl]methanol, also known as 2-Fluorophenyl-5-oxadiazole-3-methanol, is an organic compound with a wide range of applications in scientific research. It is a versatile synthetic molecule that can be used in a variety of experiments, including organic synthesis, catalysis, and drug discovery. It is also used in the synthesis of other compounds, such as 2-fluorophenyl-5-oxadiazole-3-carboxylic acid, and as an intermediate in the synthesis of pharmaceuticals.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanol”:
Pharmaceutical Applications
[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanol: has shown potential in the development of new pharmaceutical compounds. Its unique structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. Research has focused on its use in creating medications for treating conditions such as inflammation, cancer, and bacterial infections .
Antimicrobial Agents
This compound has demonstrated significant antimicrobial properties. Studies have explored its effectiveness against a range of bacterial and fungal pathogens. The presence of the oxadiazole ring is crucial for its antimicrobial activity, making it a promising candidate for developing new antibiotics and antifungal agents .
Material Science
In material science, [5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanol is investigated for its potential use in creating advanced materials. Its chemical stability and unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) .
Agricultural Chemistry
The compound is also studied for its potential use in agricultural chemistry. It can be used to develop new pesticides and herbicides due to its ability to disrupt the biological processes of pests and weeds. This application is particularly important for improving crop yields and reducing the reliance on traditional chemical pesticides .
properties
IUPAC Name |
[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O2/c10-7-4-2-1-3-6(7)9-11-8(5-13)12-14-9/h1-4,13H,5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKWFTZVTKMUHIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=NO2)CO)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl]methanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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